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Compound of Interest

Compound Name: 3-Pyridylacetonitrile

Cat. No.: B123655 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Pyridylacetonitrile, a versatile heterocyclic building block, holds significant importance in

medicinal chemistry and pharmaceutical development. This technical guide provides an in-

depth overview of its chemical and physical properties, a detailed synthesis protocol, and

explores its applications as a key intermediate in the synthesis of various biologically active

compounds. Particular focus is given to its role in the development of phosphodiesterase-4

(PDE4) inhibitors and other notable derivatives.

Core Properties of 3-Pyridylacetonitrile
3-Pyridylacetonitrile, also known as 3-(Cyanomethyl)pyridine, is a colourless to pale yellow

liquid at room temperature. Its fundamental properties are summarized below.
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Property Value Reference

CAS Number 6443-85-2 [1][2]

Molecular Formula C₇H₆N₂ [1][2]

Molecular Weight 118.14 g/mol [2]

Boiling Point 101-109 °C at 1.5 mmHg [2][3]

Density 1.108 g/mL at 25 °C [3]

Refractive Index n20/D 1.529 [3]

Flash Point 98 °C (208.4 °F) - closed cup

Solubility
Soluble in alcohol, ether, and

ketone. Insoluble in water.
[2][3]

Synthesis of 3-Pyridylacetonitrile
A common and effective method for the synthesis of 3-Pyridylacetonitrile involves the reaction

of 3-methylpyridine with cyanogen chloride at high temperatures.

Experimental Protocol
Materials:

3-methylpyridine (picoline)

Cyanogen chloride

5% aqueous sodium hydroxide solution

Dichloromethane

Equipment:

Quartz tube reactor (1 meter long, 20 mm wide)

Heating apparatus capable of reaching 680 °C

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.lookchem.com/404.htm
https://www.chemdad.com/index.php?c=article&id=6866
https://www.lookchem.com/404.htm
https://www.chemdad.com/index.php?c=article&id=6866
https://www.chemdad.com/index.php?c=article&id=6866
https://www.chemdad.com/index.php?c=article&id=6866
https://m.chemicalbook.com/ProductChemicalPropertiesCB2126081_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2126081_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2126081_EN.htm
https://www.chemdad.com/index.php?c=article&id=6866
https://m.chemicalbook.com/ProductChemicalPropertiesCB2126081_EN.htm
https://www.benchchem.com/product/b123655?utm_src=pdf-body
https://www.benchchem.com/product/b123655?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Homogeneous flow feeding system

Gas washer

Extraction apparatus

Distillation apparatus

Procedure:[4]

Preheat the quartz tube reactor to a reaction temperature of 680 °C.

Separately preheat 3-methylpyridine and cyanogen chloride to 550 °C.

Introduce the preheated reactants into the quartz tube in a homogeneous flow at a rate of

42.8 grams (0.46 mole) of 3-methylpyridine and 7.1 grams (0.12 mole) of cyanogen chloride

per hour.

The reaction mixture exiting the reactor is immediately passed through a gas washer

containing 1.2 liters of 5% aqueous sodium hydroxide solution per hour to neutralize acidic

byproducts.

The aqueous mixture from the gas washer is then extracted with 2 liters of dichloromethane

per hour.

The organic phase is collected and subjected to distillation to recover the dichloromethane

and any unreacted 3-methylpyridine.

The final product, 3-Pyridylacetonitrile, is obtained with a purity of 98-99%. The reported

yield is approximately 75% based on the amount of cyanogen chloride used.

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of 3-Pyridylacetonitrile.

Applications in Drug Discovery and Development
3-Pyridylacetonitrile serves as a crucial starting material and intermediate in the synthesis of

a wide array of pharmaceutical compounds. Its pyridine ring and reactive nitrile group make it a

valuable scaffold for generating molecular diversity.

Phosphodiesterase-4 (PDE4) Inhibitors
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A significant application of 3-Pyridylacetonitrile is in the preparation of 1,7-naphthyridine

derivatives, which have been identified as potent inhibitors of phosphodiesterase-4 (PDE4).[1]

[2] PDE4 is a key enzyme in the inflammatory cascade, and its inhibition is a therapeutic

strategy for treating inflammatory diseases such as asthma and chronic obstructive pulmonary

disease (COPD).

Versatile Precursor to Bioactive Molecules
The reactivity of the methylene group in 3-Pyridylacetonitrile allows for its use in various

condensation reactions. For instance, it can react with nitrobenzene analogues to produce

oximes, which are precursors to other biologically active compounds.[5] The pyridine moiety

itself is considered a "privileged scaffold" in medicinal chemistry due to its ability to form

hydrogen bonds and act as a bioisostere for other functional groups, influencing properties like

solubility and metabolic stability.

Role in the Synthesis of Other Therapeutics
The pyridine scaffold, for which 3-pyridylacetonitrile is a key building block, is present in a

wide range of drugs. Pyridine derivatives have shown promise as anti-malarial agents, with

some compounds exhibiting high efficacy against chloroquine-resistant strains of Plasmodium

falciparum.[6] Furthermore, derivatives such as furo[2,3-b]pyridines have been investigated for

their anticancer properties, showing cytotoxic activity against breast cancer cell lines.[7]

Logical Relationship Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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